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Compound of Interest

Compound Name: Methomyl oxime

Cat. No.: B8057989

The safe and compliant disposal of methomyl oxime is a critical aspect of laboratory safety
and environmental responsibility. As a substance recognized for its potential hazards,
methomyl oxime and its associated waste are subject to stringent regulations. This guide
provides detailed procedures for its proper disposal, tailored for researchers, scientists, and
drug development professionals.

Immediate Safety and Handling Precautions

Before handling or preparing for disposal, it is imperative to be aware of the associated
hazards. Methomyl oxime is considered a hazardous substance.[1] Adherence to strict safety
protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE): When handling methomyl oxime, the following PPE is
essential:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

» Skin Protection: Use chemical-impermeable gloves and wear impervious protective clothing
or overalls.[1][2][3]

o Respiratory Protection: In areas with inadequate ventilation or where dust may be generated,
use a full-face respirator.[2]

General Handling Practices:
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e Work in a well-ventilated area.[1][2]

e Avoid the formation of dust and aerosols.[2][3]

e Do not eat, drink, or smoke when handling the substance.[1]

e Wash hands thoroughly with soap and water after handling.[1]

» Store in original, tightly sealed containers in a cool, dry place away from incompatible
materials like strong oxidizing agents.[1][2]

Regulatory Framework for Disposal

The disposal of pesticides like methomyl oxime is regulated by federal and state laws. In the
United States, two primary federal statutes apply:

o Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA): This act governs the sale,
distribution, and use of pesticides, including label requirements for disposal.[4][5]

o Resource Conservation and Recovery Act (RCRA): Once a pesticide is designated as waste,
it falls under RCRA, which manages the disposal of hazardous wastes.[4][5][6][7] Methomyl
waste is classified as acutely hazardous in the USA.[8]

State and local regulations can be more stringent than federal laws.[9] Therefore, it is crucial to
consult with your institution's Environmental Health and Safety (EHS) department and local
waste management authorities.[1][6]

Quantitative Hazard Data

The following table summarizes key toxicological and physical hazard data for methomyl and
related compounds. This information underscores the importance of proper handling and
disposal.
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Data Point Value Source

Santa Cruz Biotechnology,
Acute Oral Toxicity (Rat) LD50: >500 mg/kg Safety Data Sheet for
Methomyl Oxime[1]

U.S. Environmental Protection
RCRA Hazardous Waste Code  P066 (for Methomyl)

Agency[10]
o Acutely Hazardous (in the INCHEM, Health and Safety
Hazard Classification ]
USA) Guide No. 97[8]

Villa Crop, Safety Data Sheet

Flash Point (Methomyl 200 SL) 20 °C (closed cup)
for Methomyl 200 SL[11]

Step-by-Step Disposal Protocol

The disposal of methomyl oxime must be conducted as a controlled hazardous waste
process. Improper disposal is a violation of federal law.[8]

1. Waste ldentification and Segregation:

o Characterize all waste containing methomyl oxime as hazardous. This includes pure
substance, contaminated lab materials (e.g., gloves, wipes, glassware), and leftover
solutions.

e Segregate methomyl oxime waste from other chemical waste streams to prevent
unintended reactions. Avoid contact with strong oxidizing agents.[1]

2. Containerization and Labeling:

e Use only approved, chemically compatible, and leak-proof containers for waste collection.
Polyethylene or polypropylene containers are often recommended.[1]

o Keep containers tightly closed when not in use.[2][11]

o Label all waste containers clearly with "Hazardous Waste," the full chemical name
"Methomyl Oxime," and any other information required by your institution and local

regulations.
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. Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area.

Ensure the storage area is away from ignition sources and incompatible materials.[1]

. Arrange for Professional Disposal:

Never dispose of methomyl oxime down the drain or in regular trash.[9][12]

Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for pickup and disposal.[1]

Provide the contractor with the Safety Data Sheet (SDS) and an accurate inventory of the
waste.

. State-Sponsored Programs:

Many states offer "Clean Sweep" or similar programs for the collection of unwanted
pesticides, which may be an option for disposal.[4][6] Consult your state's environmental
agency for availability and eligibility.[4]

Emergency Spill Procedures

In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.

Minor Spills:

Restrict access to the area.

Wearing full PPE, clean up the spill immediately.[1]

For solid spills, carefully sweep or vacuum the material. Avoid generating dust.[2][3]
For liquid spills, use an inert absorbent material like sand or vermiculite.[11]

Place all contaminated materials into a sealed, labeled hazardous waste container.[2][11]
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» Decontaminate the spill area with a suitable detergent and water.[11]
Major Spills:

Evacuate personnel from the area immediately and move upwind.[1][2]

Alert your institution's emergency response team and EHS department.[1]

Prevent the spill from entering drains or waterways.[2][12]

Only trained personnel with appropriate respiratory protection (such as a self-contained
breathing apparatus) and protective clothing should attempt to control the spill.[11][12]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of methomyl oxime
waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of methomyl oxime waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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